Cas no 573987-69-6 (1,3,2-Oxazaphospholidine, 2-chloro-3-methyl-5-phenyl-, (5R)-)

• Product Name: 1,3,2-Oxazaphospholidine, 2-chloro-3-methyl-5-phenyl-, (5R)-
• CAS No: 573987-69-6
• MF: C₉H₁₁ClNOP
• MW: 215.616502046585
• CID: 4044340
• PubChem ID: 85852324
• Update Time: 2025-06-07

1,3,2-Oxazaphospholidine, 2-chloro-3-methyl-5-phenyl-, (5R)- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Oxazaphospholidine, 2-chloro-3-methyl-5-phenyl-, (5R)-
• (5r)-2-Chloro-3-methyl-5-phenyl-1,3,2-oxazaphospholidine
• 573987-69-6

• Inchi： InChI=1S/C9H11ClNOP/c1-11-7-9(12-13(11)10)8-5-3-2-4-6-8/h2-6,9H,7H2,1H3
• InChI Key： RGVPAVYGPVWCBR-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 215.0266787Da
• Monoisotopic Mass: 215.0266787Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12.5Ų

Additional information on 1,3,2-Oxazaphospholidine, 2-chloro-3-methyl-5-phenyl-, (5R)-

1,3,2-Oxazaphospholidine, 2-chloro-3-methyl-5-phenyl-, (5R)- (CAS No. 573987-69-6): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

1,3,2-Oxazaphospholidine, 2-chloro-3-methyl-5-phenyl-, (5R)- (CAS No. 573987-69-6) is a chiral phosphorus-containing heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of oxazaphosphorines, which are known for their diverse applications in pharmaceutical research and development.

The structure of 1,3,2-Oxazaphospholidine, 2-chloro-3-methyl-5-phenyl-, (5R)- is characterized by a five-membered ring containing an oxygen atom, a nitrogen atom, and a phosphorus atom. The presence of the chiral center at the phosphorus atom (denoted as (5R)-) imparts enantiomeric purity to the molecule, which is crucial for its biological activity and pharmacological properties. The substitution pattern with a chlorine atom at the 2-position and a methyl group at the 3-position, along with a phenyl group at the 5-position, further enhances its structural complexity and functional versatility.

The synthesis of 1,3,2-Oxazaphospholidine, 2-chloro-3-methyl-5-phenyl-, (5R)- has been extensively studied in recent years. One of the most common synthetic routes involves the reaction of a suitable phosphite ester with an aziridine derivative under carefully controlled conditions. The chiral center is typically introduced through asymmetric synthesis techniques or by using chiral auxiliaries. The choice of reagents and reaction conditions is critical for achieving high yields and enantiomeric purity.

In terms of biological activity, 1,3,2-Oxazaphospholidine, 2-chloro-3-methyl-5-phenyl-, (5R)- has shown promising results in various preclinical studies. Research has demonstrated its potential as an antitumor agent due to its ability to inhibit cell proliferation and induce apoptosis in cancer cells. Additionally, it has been investigated for its anti-inflammatory properties and its role in modulating immune responses. These findings have opened up new avenues for its use in the development of novel therapeutic agents.

Recent studies have also explored the mechanism of action of 1,3,2-Oxazaphospholidine, 2-chloro-3-methyl-5-phenyl-, (5R)-. It has been shown to interact with specific cellular targets such as kinases and transcription factors, leading to alterations in signaling pathways that are crucial for cell survival and function. Understanding these mechanisms is essential for optimizing its therapeutic potential and minimizing potential side effects.

The pharmacokinetic properties of 1,3,2-Oxazaphospholidine, 2-chloro-3-methyl-5-phenyl-, (5R)- have also been evaluated in preclinical models. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it a promising candidate for further clinical development.

In conclusion, 1,3,2-Oxazaphospholidine, 2-chloro-3-methyl-5-phenyl-, (5R)- (CAS No. 573987-69-6) represents a significant advancement in the field of medicinal chemistry. Its unique structure and biological activities make it an attractive target for drug discovery and development. Ongoing research continues to uncover new applications and optimize its therapeutic potential, highlighting its importance in modern pharmaceutical science.